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Compound of Interest

Compound Name:
(2S,3R)-2-Aminooctadec-4-ene-

1,3,6-triol

CAS No.: 1177408-85-3

Cat. No.: B3245759

Get Quote

Introduction & Biological Context
6-Hydroxyceramides (often abbreviated as Cer [H] or H-class ceramides) are a specialized

subclass of sphingolipids found predominantly in the human epidermis. Unlike the ubiquitous

sphingosine (S) or phytosphingosine (P) bases, the 6-hydroxysphingosine (H) base contains a

unique allylic alcohol structure at the C6 position.

In the Stratum Corneum (SC), these ceramides (specifically subclasses like Cer [NH], Cer [AH],

and the ultra-long-chain Cer [EOH]) play a pivotal role in forming the Long Periodicity Phase

(LPP) (~13 nm) of the lipid lamellae. This phase is essential for the skin's barrier function.

Depletion or alteration of 6-hydroxyceramides is a hallmark of barrier-compromised conditions

such as Atopic Dermatitis (Eczema) and Psoriasis.

Chemical Structure Overview
The "6-hydroxy" designation refers to the sphingoid base:

Sphingosine (S): d18:1 (1,3-dihydroxy-4-sphingenine)
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Phytosphingosine (P): t18:0 (1,3,4-trihydroxy-sphinganine)

6-Hydroxysphingosine (H): t18:1 (1,3,6-trihydroxy-4-sphingenine)

Because of the additional hydroxyl group and the double bond, H-base ceramides exhibit

unique polarity and solubility profiles compared to standard Cer [NS] or Cer [NP] standards.

Sourcing and Reagents
Unlike common C16-Ceramide standards, 6-hydroxyceramides are not always available in pre-

mixed kits. Accurate quantification requires high-purity standards and structurally appropriate

Internal Standards (IS).

Recommended Standards
Component Description

Commercial Source
Examples

Primary Standard

N-Lignoceroyl-6-

hydroxysphingosine (Cer [NH]

d18:1/24:0)

Avanti Polar Lipids, Matreya

LLC

Internal Standard

Ceramide [NH] d9

(Deuterated) or Ceramide [NS]

d18:1/12:0 (Surrogate)

Avanti Polar Lipids

Solvents
Chloroform (CHCl₃), Methanol

(MeOH), Isopropanol (IPA)

LC-MS Grade

(Honeywell/Sigma)

Additives
Formic Acid, Ammonium

Formate
LC-MS Grade

Note on Internal Standards: If a direct deuterated 6-hydroxyceramide (e.g., d9-Cer [NH]) is

unavailable, use a non-endogenous surrogate like C12-Ceramide (d18:1/12:0). However, be

aware that the ionization efficiency of the H-base differs from the S-base.

Protocol: Preparation of Standard Stock Solutions
Safety Warning: Chloroform is a carcinogen and volatile. Perform all steps in a fume hood. Use

glass or stainless steel equipment; avoid plastics to prevent polymer leaching (phthalates)
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which interfere with lipidomics.

Step 1: Primary Stock Preparation (1 mg/mL)
6-hydroxyceramides are highly lipophilic and prone to precipitation in pure methanol.

Weighing: Accurately weigh 1.0 mg of the 6-hydroxyceramide powder into a silanized amber

glass vial.

Solvent Addition: Add 1.0 mL of Chloroform:Methanol (2:1, v/v).

Reasoning: Chloroform solubilizes the long hydrophobic chains, while methanol aids in

polarity matching for the hydroxyl headgroups.

Dissolution: Vortex vigorously for 30 seconds. If the solution is not clear, sonicate in a water

bath at 35°C for 5-10 minutes.

Critical Check: Ensure no particulates remain. H-class ceramides with very long chains

(C24:0, C26:0) may require warming to 40°C.

Storage: Flush the headspace with Nitrogen (N₂) or Argon gas to prevent oxidation of the

double bond. Cap tightly with a Teflon-lined cap. Store at -80°C.

Stability: Stable for 6-12 months.

Step 2: Working Stock Preparation (10 µg/mL)
Prepare this solution fresh or weekly.

Diluent: Prepare Isopropanol:Methanol:Chloroform (4:2:1).

Reasoning: This mixture bridges the gap between the high-organic stock and the LC

mobile phase, preventing precipitation upon injection.

Dilution: Transfer 10 µL of the Primary Stock (1 mg/mL) into 990 µL of the Diluent.

Mixing: Vortex for 20 seconds.
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Step 3: Calibration Curve Construction
Prepare a serial dilution series in Methanol:IPA (1:1) containing a constant concentration of

Internal Standard (e.g., 100 ng/mL).

Standard ID
Concentration
(ng/mL)

Volume of Previous
Std (µL)

Volume of Diluent
(µL)

STD 7 1000
100 (of Working

Stock)
900

STD 6 500 500 (of STD 7) 500

STD 5 200 400 (of STD 6) 600

STD 4 100 500 (of STD 5) 500

STD 3 50 500 (of STD 4) 500

STD 2 10 200 (of STD 3) 800

STD 1 1 100 (of STD 2) 900

LC-MS/MS Analytical Method[1][2][3][4][5][6]
The 6-hydroxy moiety alters the fragmentation pattern compared to standard ceramides.

Chromatography Conditions
Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm) or equivalent.

Why C18? HILIC separates by class (polar headgroup), but C18 is superior for separating

the complex chain-length distributions (C16-C34) found in skin lipids.

Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid.

Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic

Acid.

Gradient:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3245759?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


0-2 min: 40% B

2-12 min: Linear ramp to 99% B

12-15 min: Hold 99% B

15.1 min: Re-equilibrate 40% B

Mass Spectrometry (MRM Parameters)
Operate in Positive Electrospray Ionization (ESI+) mode. While negative mode detects the fatty

acid, positive mode is generally more sensitive for the sphingoid base fragment.

Precursor Ion: [M+H]⁺ (Calculate based on exact mass).

Product Ion (Quantifier):

For Sphingosine (S) base: m/z 264.3 (Loss of 2 H₂O).

For 6-Hydroxysphingosine (H) base: m/z 280.3 (Loss of 2 H₂O from the tri-hydroxy base,

MW 315) or m/z 262.3 (Loss of 3 H₂O).

Optimization: Perform a Product Ion Scan on your specific standard. The additional OH

group often leads to a dominant water-loss fragment distinct from the S-base.

Example MRM Table for Cer [NH] C24:0

Formula: C₄₂H₈₃NO₄

MW: 666.1

Precursor: 666.6 [M+H]⁺

Transitions:

666.6 -> 280.3 (Quantifier - H-base fragment)

666.6 -> 262.3 (Qualifier - Dehydrated H-base)
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666.6 -> 648.6 (Loss of water from parent)

Visual Workflows
Figure 1: Standard Preparation Workflow
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Caption: Step-by-step workflow for solubilizing and diluting hydrophobic 6-hydroxyceramide

standards.

Figure 2: Chemical Logic of 6-Hydroxyceramide
Analysis
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Caption: Fragmentation logic for MRM transition selection. The H-base yields a specific

diagnostic ion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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